5,6-Dichloro-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 5,6-dichloro-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C7H4Cl2N2/c8-5-3-4-1-2-10-7(4)11-6(5)9/h1-3H,(H,10,11)
• InChI Key: NPFVCHKGYRYJQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=NC(=C(C=C21)Cl)Cl
• Molecular Formula: C7H4Cl2N2
• DSSTOX Substance ID: DTXSID70696631
• Molecular Weight: 187.02 g/mol
• CAS RN: 1190317-72-6

Description

“5,6-Dichloro-1H-pyrrolo[2,3-b]pyridine” is a chemical compound with the molecular formula C7H4Cl2N2. It is a heterocyclic molecule that can be utilized as a pharmaceutical building block. It is a yellow solid with a melting point of 287–288 °C.

Synthesis Analysis

The synthesis of “this compound” involves a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various spectroscopic techniques. For instance, its IR spectrum shows peaks at 3137 cm^-1 (NH), 1676 cm^-1 (C=O), and 1609 cm^-1 (C=N). Its 1H NMR spectrum (400 MHz, DMSO-d6) shows peaks at 12.1 ppm (s, 1H, NH), 7.51–8.10 ppm (m, 7H, Ar–H), 6.95 ppm (s, 1H, Ar–H), and 3.78 ppm (m, 6H, OCH3). Its 13C NMR spectrum (100 MHz, DMSO-d6) shows peaks at various chemical shifts.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are complex and can lead to the formation of various substituted pyridines with diverse functional groups. These reactions involve the remodeling of (aza)indole/benzofuran skeletons.

Physical And Chemical Properties Analysis

“this compound” is a yellow solid with a melting point of 287–288 °C. Its molecular weight is 187.03.

Scientific Research Applications

Chemistry and Properties of Pyrrolopyridine Derivatives

5,6-Dichloro-1H-pyrrolo[2,3-b]pyridine is a chemical compound with potential applications in various branches of chemistry, including the synthesis of complex molecular structures and as a scaffold in medicinal chemistry. Its utility stems from the inherent chemical reactivity and versatility of the pyrrolopyridine core, which allows for the development of compounds with diverse biological and physicochemical properties.

Synthesis and Reactivity

The compound has been explored in the context of synthesizing heterocyclic compounds, which are crucial in drug discovery and development. For example, research has highlighted the synthesis and reactivity of diketopyrrolopyrroles, derivatives that share a structural resemblance with pyrrolopyridine derivatives. These compounds are noted for their applications in dyes, field-effect transistors, and solar cells, showcasing the broad utility of the pyrrolopyridine framework in materials science (Grzybowski & Gryko, 2015).

Biological Significance

In the realm of medicinal chemistry, pyrrolopyridine derivatives have been recognized for their pharmacological significance. Pyridine-based compounds, including pyrrolopyridine derivatives, have been extensively studied for their antiviral, antibacterial, and anticancer activities. These activities highlight the importance of pyrrolopyridine derivatives as key scaffolds in the development of new therapeutic agents (Alizadeh et al., 2021).

Catalysis and Green Chemistry

The compound's role extends to catalysis, where its derivatives have been utilized in developing green synthetic methodologies. Multi-component reactions (MCRs) employing pyrrolopyridine derivatives exemplify an atom-economic, eco-friendly approach to synthesizing complex molecules, including fused heterocyclic compounds. This underscores the compound's relevance in advancing sustainable chemical practices (Dhanalakshmi et al., 2021).

Future Directions

The future directions for “5,6-Dichloro-1H-pyrrolo[2,3-b]pyridine” involve further studies to understand its mechanism of action and potential applications in medicinal chemistry.

Mechanism of Action

Mode of Action

It is known that the compound interacts with its targets, leading to changes in cellular processes .

Biochemical Pathways

It is likely that the compound influences multiple pathways, leading to downstream effects .

Pharmacokinetics

These properties would influence the bioavailability of the compound .

Biochemical Analysis

Biochemical Properties

5,6-Dichloro-1H-pyrrolo[2,3-b]pyridine plays a crucial role in various biochemical reactions. It has been found to interact with several enzymes and proteins, influencing their activity and function. For instance, this compound has been shown to inhibit certain kinases, which are enzymes that play a key role in cell signaling pathways. By inhibiting these kinases, this compound can modulate cellular processes such as proliferation, differentiation, and apoptosis . Additionally, it interacts with proteins involved in DNA repair mechanisms, thereby affecting the cell’s ability to maintain genomic stability .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been observed to influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, it can activate or inhibit specific signaling pathways, leading to changes in cell behavior and function . In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation, making it a potential candidate for anticancer therapies . Furthermore, it can affect the expression of genes involved in cell cycle regulation, thereby influencing the cell’s ability to divide and grow .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms is the inhibition of enzyme activity. This compound can bind to the active site of enzymes, preventing them from catalyzing their respective biochemical reactions . For instance, it has been found to inhibit the activity of kinases by binding to their ATP-binding sites, thereby blocking the phosphorylation of target proteins . Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins . This interaction can lead to changes in the transcriptional activity of specific genes, ultimately affecting cellular function and behavior .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation observed over extended periods . Its long-term effects on cellular function can vary depending on the duration of exposure and the specific cell type being studied . In in vitro studies, prolonged exposure to this compound has been associated with sustained inhibition of cell proliferation and induction of apoptosis . In in vivo studies, the compound’s effects on cellular function can be influenced by factors such as metabolism, distribution, and clearance .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. At low doses, this compound has been found to exert minimal toxic effects while still modulating cellular processes . At higher doses, it can induce toxic or adverse effects, such as hepatotoxicity and nephrotoxicity . Threshold effects have also been observed, where a certain dosage is required to achieve a significant biological response. These findings highlight the importance of optimizing dosage regimens to maximize therapeutic efficacy while minimizing potential side effects .